Cas no 2375274-18-1 (Potassium;2-[(4-methylbenzoyl)amino]acetate)

Potassium;2-[(4-methylbenzoyl)amino]acetate structure
2375274-18-1 structure
Product Name:Potassium;2-[(4-methylbenzoyl)amino]acetate
CAS No:2375274-18-1
MF:C10H10KNO3
MW:231.289603710175
CID:6250814
PubChem ID:145874827
Update Time:2025-07-18

Potassium;2-[(4-methylbenzoyl)amino]acetate Chemical and Physical Properties

Names and Identifiers

    • 2375274-18-1
    • EN300-7439759
    • Potassium;2-[(4-methylbenzoyl)amino]acetate
    • potassium 2-[(4-methylphenyl)formamido]acetate
    • Inchi: 1S/C10H11NO3.K/c1-7-2-4-8(5-3-7)10(14)11-6-9(12)13;/h2-5H,6H2,1H3,(H,11,14)(H,12,13);/q;+1/p-1
    • InChI Key: UFWOQCOIDFLVCU-UHFFFAOYSA-M
    • SMILES: [K+].O=C(C1C=CC(C)=CC=1)NCC(=O)[O-]

Computed Properties

  • Exact Mass: 231.02977467g/mol
  • Monoisotopic Mass: 231.02977467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.2Ų

Potassium;2-[(4-methylbenzoyl)amino]acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7439759-0.05g
potassium 2-[(4-methylphenyl)formamido]acetate
2375274-18-1 95.0%
0.05g
$19.0 2025-03-11
Enamine
EN300-7439759-0.1g
potassium 2-[(4-methylphenyl)formamido]acetate
2375274-18-1 95.0%
0.1g
$19.0 2025-03-11
Enamine
EN300-7439759-0.25g
potassium 2-[(4-methylphenyl)formamido]acetate
2375274-18-1 95.0%
0.25g
$19.0 2025-03-11
Enamine
EN300-7439759-0.5g
potassium 2-[(4-methylphenyl)formamido]acetate
2375274-18-1 95.0%
0.5g
$19.0 2025-03-11
Enamine
EN300-7439759-1.0g
potassium 2-[(4-methylphenyl)formamido]acetate
2375274-18-1 95.0%
1.0g
$19.0 2025-03-11
Enamine
EN300-7439759-2.5g
potassium 2-[(4-methylphenyl)formamido]acetate
2375274-18-1 95.0%
2.5g
$33.0 2025-03-11
Enamine
EN300-7439759-5.0g
potassium 2-[(4-methylphenyl)formamido]acetate
2375274-18-1 95.0%
5.0g
$65.0 2025-03-11
Enamine
EN300-7439759-10.0g
potassium 2-[(4-methylphenyl)formamido]acetate
2375274-18-1 95.0%
10.0g
$129.0 2025-03-11
1PlusChem
1P02AFNJ-1g
potassium 2-[(4-methylphenyl)formamido]acetate
2375274-18-1 95%
1g
$83.00 2023-12-18
1PlusChem
1P02AFNJ-2.5g
potassium 2-[(4-methylphenyl)formamido]acetate
2375274-18-1 95%
2.5g
$100.00 2023-12-18

Additional information on Potassium;2-[(4-methylbenzoyl)amino]acetate

Introduction to Potassium;2-[(4-methylbenzoyl)amino]acetate (CAS No. 2375274-18-1)

Potassium;2-[(4-methylbenzoyl)amino]acetate, identified by its Chemical Abstracts Service (CAS) number 2375274-18-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural configuration, exhibits potential applications in various biological and medicinal contexts, making it a subject of considerable interest among researchers and scientists.

The molecular structure of Potassium;2-[(4-methylbenzoyl)amino]acetate consists of a potassium ion paired with an acetate derivative of 2-[(4-methylbenzoyl)amino]acetic acid. The presence of the 4-methylbenzoyl group and the amino-acetate moiety contributes to its distinct chemical properties, which are being explored for their pharmacological significance. This compound’s ability to interact with biological targets makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways effectively. Potassium;2-[(4-methylbenzoyl)amino]acetate has been studied for its potential role in influencing cellular processes, particularly those involving potassium channels, which are crucial for maintaining cellular homeostasis. Research indicates that this compound may have applications in the management of conditions related to electrolyte imbalances and neurological disorders.

One of the most compelling aspects of Potassium;2-[(4-methylbenzoyl)amino]acetate is its structural similarity to certain known bioactive molecules. This similarity suggests that it could serve as a scaffold for designing new drugs with enhanced efficacy and reduced side effects. The compound’s ability to cross the blood-brain barrier is also an area of active investigation, as it could open doors for treating central nervous system disorders.

Recent studies have begun to explore the pharmacokinetic properties of Potassium;2-[(4-methylbenzoyl)amino]acetate. These studies aim to understand how the compound is metabolized and eliminated from the body, which are critical factors in determining its therapeutic potential. Preliminary findings suggest that the compound exhibits moderate bioavailability and a favorable half-life, making it a promising candidate for further clinical development.

The synthesis of Potassium;2-[(4-methylbenzoyl)amino]acetate involves complex organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are essential for pharmaceutical applications. The development of efficient synthetic routes has been a key focus for researchers aiming to produce this compound on an industrial scale.

In addition to its pharmacological potential, Potassium;2-[(4-methylbenzoyl)amino]acetate has shown promise in preclinical studies as an antioxidant and anti-inflammatory agent. The presence of the 4-methylbenzoyl group imparts antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Furthermore, its anti-inflammatory effects make it a candidate for treating chronic inflammatory conditions.

The safety profile of Potassium;2-[(4-methylbenzoyl)amino]acetate is another critical aspect that has been thoroughly evaluated. Animal studies have demonstrated that the compound is well-tolerated at various doses, with no significant adverse effects observed. However, further human trials are necessary to confirm these findings and establish safe dosing regimens.

The future direction of research on Potassium;2-[(4-methylbenzoyl)amino]acetate includes exploring its potential in combination therapies. By pairing this compound with other drugs, researchers hope to achieve synergistic effects that could enhance treatment outcomes. Additionally, investigating its role in personalized medicine is another avenue that holds significant promise.

The industrial production of Potassium;2-[(4-methylbenzoyl)amino]acetate is also an area of focus, with manufacturers striving to optimize production processes for cost-effectiveness and scalability. Advances in green chemistry principles have been integrated into synthetic routes to minimize environmental impact while maintaining high product quality.

In conclusion, Potassium;2-[(4-methylbenzoyl)amino]acetate (CAS No. 2375274-18-1) represents a significant advancement in pharmaceutical chemistry with diverse applications in medicine and biology. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As scientific understanding continues to evolve, the therapeutic potential of this compound is expected to expand, offering new hope for patients suffering from various diseases.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd